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The table below summarizes the core findings from a key human clinical trial investigating the acute effects

of a single dose of GCG-rich green tea extract (GCG-GTE) [1].

Aspect GCG-GTE Group Placebo Group
Significance &
Interpretation

Prefrontal
Cortex
Activation

Significantly reduced
activation in left and right
dorsolateral prefrontal cortex

(DLPFC) during cognitive
tasks [1].

No significant

reduction in DLPFC
activation [1].

Suggests improved neural
efficiency; the brain
requires less effort to

perform the same cognitive
task [1].

Behavioral
Cognitive
Performance

Numerical increase in
performance scores, but not
statistically significant [1].

Numerical decrease
in performance

scores, but not
statistically
significant [1].

The reduced brain
activation occurred without

compromising task
performance, supporting the

neural efficiency hypothesis
[1].

Key Proposed
Mechanism

GCG has higher blood-brain
barrier permeability (2.4x

that of EGCG) and strong
antioxidant/anti-aggregation

properties [1].

N/A The effects are attributed to
the direct biological activity

of GCG rather than a
general placebo effect [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s528658?utm_src=pdf-body
https://www.smolecule.com/products/s528658?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10790935/
https://www.smolecule.com/products/s528658?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Detailed Experimental Protocols

Understanding the methodology is crucial for evaluating the evidence and designing future studies.

Human Randomized Controlled Trial (Acute Effects)

This study provides the primary data for the comparison above [1].

Study Design: A randomized, double-blind, placebo-controlled, parallel-group trial.
Participants: 35 healthy adults (mean age 32.4 ± 4.27; 16 females).

Intervention: A single oral dose of 900 mg of GCG-GTE or a matching placebo. The GCG-GTE was
prepared from fresh green tea leaves to contain nearly equal amounts of epicatechins and catechin

epimers [1].
Cognitive Assessment & Brain Imaging: Participants completed computerized cognitive tasks at

baseline and one hour post-consumption. During the tasks, hemodynamic responses in the
prefrontal cortex were measured using functional near-infrared spectroscopy (fNIRS) to
observe changes in oxyhemoglobin (HbO2) concentration [1].
Primary Outcome: The change in hemodynamic response in the DLPFC. Secondary outcomes

included behavioral performance on the cognitive tasks [1].

Supporting Preclinical and Chronic Studies

While the focus is on acute effects, long-term studies provide context for GCG's potential.

Long-Term Animal Studies: Multiple studies in murine models (e.g., scopolamine-induced

impairment, Alzheimer's disease models, aged mice) have shown that chronic oral administration
of GCG-GTE (over 4-10 weeks) can alleviate cognitive deficits [1].

Long-Term Human Study: An 8-week clinical trial in middle-aged adults found that GCG-GTE intake
had beneficial effects on attention and working memory [1]. This suggests different mechanisms for

acute (neural efficiency) versus long-term (possible neuroprotective) effects.

Proposed Mechanisms of Action

The cognitive effects of GCG are linked to its unique properties and interaction with neural pathways.
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Proposed Mechanisms

Oral GCG-GTE Intake

Crosses Blood-Brain Barrier
(Higher permeability than EGCG)

Exerts Neural Effects Outcome: Reduced Mental Workload
(Improved Neural Efficiency)

Antioxidant Activity
(Scavenging free radicals)

Inhibition of Amyloid-Beta
Aggregation

Modulation of Neurotransmitter
Systems & Cerebral Blood Flow

Click to download full resolution via product page

The diagram above illustrates the overall pathway, and the experimental workflow for the key human study

is detailed below.
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Recruitment & Screening
(37 Healthy Adults)

Baseline Session
(Cognitive Tasks + fNIRS)

Randomization

GCG-GTE Group
(Single 900 mg dose) Placebo Group

Post-Test Session
(1 hour post-dose)

(Cognitive Tasks + fNIRS)

Data Analysis

Result: Reduced DLPFC
Activation in GCG Group
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Interpretation for Researchers

Neural Efficiency vs. Performance: The primary finding of reduced DLPFC activation with
unchanged behavioral performance is a critical nuance. For researchers, this indicates that GCG's
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acute benefit may not be measured by traditional cognitive test scores alone but requires

neuroimaging techniques like fNIRS or EEG to detect.
Differential Effects from EGCG: Much of the green tea research focus has been on EGCG. This

data highlights GCG as a distinct and potent compound with higher BBB permeability, making it a
compelling candidate for further neuropharmacological development [1].

Future Research Directions: Current evidence for acute cognitive effects in humans comes from a
single, relatively small study. Larger trials are needed to confirm these findings. Research is also

needed to:
Explore the effects of chronic, repeated dosing.

Identify the optimal dosage.
Test efficacy in clinical populations (e.g., Mild Cognitive Impairment, Alzheimer's disease).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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